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Compound of Interest

Compound Name: Mitochondrial fusion promoter M1

Cat. No.: B10817487 Get Quote

To provide a comprehensive and accurate comparison guide assessing the translational

potential of a compound designated "M1," specific identification of this molecule and its

comparators is essential. The term "M1" is not a unique identifier within publicly accessible

scientific and drug development databases. Instead, it is used to refer to a variety of distinct

entities, making a direct assessment impossible without further clarification.

Our research indicates that "M1" is used in multiple, unrelated contexts within the biomedical

field:

Metabolites: It often designates the primary metabolite of a parent drug. For example, "M1" is

described as the major active metabolite of the drug tesofensine and a metabolite of the

antineoplastic agent DA-125.[1][2] In these cases, the translational potential of M1 is

intrinsically linked to the pharmacology of the parent compound.

Receptors: The M1 muscarinic acetylcholine receptor (M1 mAChR) is a well-established

therapeutic target for conditions like Alzheimer's disease.[3][4][5] Research in this area

focuses on developing M1-selective agonists, which would be compared based on their

potency, selectivity, and downstream signaling effects.[3][4]

Macrophage Polarization: In immunology, "M1" refers to a pro-inflammatory phenotype of

macrophages.[6][7][8] Studies in this field evaluate compounds based on their ability to

modulate the M1/M2 macrophage balance to treat inflammatory diseases or cancer.[6][7][9]
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Specific Compounds: In some instances, "M1" is a specific, named compound. For example,

Mitochondrial Fusion Promoter M1 is a hydrazone compound that promotes mitochondrial

fusion.[10] Additionally, "m1-toxin" is a specific neurotoxin isolated from the venom of the

Eastern green mamba.[11]

Preclinical Candidates: The designation is sometimes used for novel therapeutic candidates

in early development, such as a homeopathic preparation investigated for its anti-cancer

properties.[12]

Computational Placeholders: In computational drug discovery studies, "M1" is often used as

a generic label for one of a series of newly designed or screened molecules.[13]

To proceed with your request for a detailed comparison guide, please provide the following

information:

Specific Identity of M1: Please provide the full chemical name, company or project

codename (e.g., AZD1234), CAS number, or a relevant publication that uniquely identifies

the "M1" compound of interest.

Comparator Compounds: Please list the other compounds against which M1's translational

potential should be assessed.

Therapeutic Context: Specify the disease area, biological target, or signaling pathway

relevant to M1 and its comparators.

Once this information is provided, a thorough guide can be developed, complete with data

tables, detailed experimental protocols, and the requested Graphviz diagrams to visually

represent key pathways and workflows, adhering to all specified formatting requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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